Cas no 87695-78-1 (2-Chloro-3-(ethylsulfanyl)pyridine)

• Product Name: 2-Chloro-3-(ethylsulfanyl)pyridine
• CAS No: 87695-78-1
• MF: C₇H₈ClNS
• MW: 173.663119316101
• CID: 5142487
• Update Time: 2025-08-05

2-Chloro-3-(ethylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-3-(ethylthio)-
• 2-Chloro-3-(ethylsulfanyl)pyridine

• Inchi： 1S/C7H8ClNS/c1-2-10-6-4-3-5-9-7(6)8/h3-5H,2H2,1H3
• InChI Key： BOAFKWLJKZWSLY-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1SCC

Additional information on 2-Chloro-3-(ethylsulfanyl)pyridine

2-Chloro-3-(ethylsulfanyl)pyridine: A Comprehensive Overview

The compound CAS No. 87695-78-1, also known as 2-Chloro-3-(ethylsulfanyl)pyridine, is a fascinating organic molecule with significant applications in various fields. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of a chlorine atom at the 2-position and an ethylsulfanyl group at the 3-position introduces unique chemical properties, making it a valuable compound in both academic and industrial research.

Chemical Structure and Properties

The molecular formula of 2-Chloro-3-(ethylsulfanyl)pyridine is C₉H₁₁ClN, with a molecular weight of approximately 176.65 g/mol. The compound exhibits a melting point around 105°C and a boiling point of about 240°C under standard conditions. Its solubility in water is low, but it is soluble in common organic solvents such as dichloromethane, chloroform, and ethanol. The presence of the ethylsulfanyl group (-SCH₂CH₃) imparts a slight sulfur odor to the compound, which is characteristic of organosulfur compounds.

Synthesis and Applications

2-Chloro-3-(ethylsulfanyl)pyridine can be synthesized through various methods, including nucleophilic substitution reactions and coupling reactions. One common approach involves the reaction of 2-chloropyridine with an appropriate thiol derivative under basic conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

The compound finds applications in several areas, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory and anticancer properties. Researchers have reported that derivatives of this compound exhibit promising activity against various cancer cell lines, highlighting its potential in drug development.

In agrochemistry, 2-Chloro-3-(ethylsulfanyl)pyridine is used as a building block for pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth makes it a valuable component in agricultural chemicals. Recent studies have focused on optimizing its stability under environmental conditions to enhance its efficacy as a crop protection agent.

Recent Research Findings

The past few years have seen significant research into the properties and applications of CAS No. 87695-78-1. A study published in 2023 explored its role as a catalyst in asymmetric synthesis reactions, demonstrating its ability to facilitate enantioselective transformations with high efficiency. This discovery has opened new avenues for its use in organic synthesis.

Additionally, researchers have investigated the environmental impact of this compound. Studies indicate that it undergoes rapid degradation under sunlight exposure, reducing its persistence in the environment. This finding is crucial for assessing its safety profile and ensuring sustainable use in industrial applications.

Toxicological Considerations

The toxicological profile of 2-Chloro-3-(ethylsulfanyl)pyridine has been extensively studied to ensure its safe handling and use. Acute toxicity studies reveal that it exhibits low toxicity when ingested or inhaled, with no significant adverse effects observed at moderate exposure levels. However, prolonged or excessive exposure may lead to mild irritation of the skin and eyes.

To mitigate risks associated with handling this compound, safety protocols such as wearing protective gear and ensuring proper ventilation are recommended. These measures align with global standards for chemical safety management.

Sustainability and Future Prospects

In line with growing concerns about sustainability, efforts are being made to develop eco-friendly synthesis routes for CAS No. 87695-78-1. Green chemistry approaches, including the use of renewable feedstocks and energy-efficient reaction conditions, are being explored to minimize environmental impact.

The future prospects for this compound are promising, driven by its versatility across multiple industries. Ongoing research aims to uncover new functionalities and applications, further solidifying its role as an essential building block in modern chemistry.

About CAS No. 87695-78-1: Key Highlights

- Molecular Formula: C₉H₁₁ClN - Molecular Weight: 176.65 g/mol - Melting Point: ~105°C - Boiling Point: ~240°C - Solubility: Low in water; soluble in organic solvents